Cas no 1039037-73-4 ((oxan-4-yl)methanesulfonamide)

(Oxan-4-yl)methanesulfonamide is a sulfonamide derivative featuring a tetrahydropyran (oxane) ring, which enhances its stability and solubility in various solvents. The compound’s structure, combining a sulfonamide moiety with a cyclic ether, makes it a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include high purity, consistent reactivity, and compatibility with a range of reaction conditions, particularly in the development of pharmacologically active molecules. The oxan-4-yl group contributes to improved metabolic stability in drug design, while the sulfonamide functionality offers opportunities for further derivatization. This compound is suitable for applications in peptide mimetics, enzyme inhibitors, and other bioactive molecule synthesis.
(oxan-4-yl)methanesulfonamide structure
(oxan-4-yl)methanesulfonamide structure
Product Name:(oxan-4-yl)methanesulfonamide
CAS No:1039037-73-4
MF:C6H13NO3S
MW:179.237320661545
MDL:MFCD16745805
CID:2117182
PubChem ID:18348472
Update Time:2025-11-02

(oxan-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • oxan-4-ylmethanesulfonamide
    • (oxan-4-yl)methanesulfonamide
    • LIYDRYVJVDFNJV-UHFFFAOYSA-N
    • NE41240
    • 1-(tetrahydro-2H-pyran-4-yl)methanesulfonamide
    • Z1270790503
    • MDL: MFCD16745805
    • Inchi: 1S/C6H13NO3S/c7-11(8,9)5-6-1-3-10-4-2-6/h6H,1-5H2,(H2,7,8,9)
    • InChI Key: LIYDRYVJVDFNJV-UHFFFAOYSA-N
    • SMILES: S(CC1CCOCC1)(N)(=O)=O

Computed Properties

  • Exact Mass: 179.062
  • Monoisotopic Mass: 179.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 338.0±34.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

(oxan-4-yl)methanesulfonamide Security Information

(oxan-4-yl)methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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Additional information on (oxan-4-yl)methanesulfonamide

Comprehensive Guide to (Oxan-4-yl)methanesulfonamide (CAS No. 1039037-73-4): Properties, Applications, and Market Insights

(Oxan-4-yl)methanesulfonamide (CAS No. 1039037-73-4) is a specialized sulfonamide derivative with a unique oxan-4-yl moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery and material science applications. The molecular structure combines a sulfonamide functional group with a tetrahydropyran ring, offering distinct chemical properties that make it valuable for various synthetic pathways.

One of the key reasons researchers are interested in (oxan-4-yl)methanesulfonamide is its role in the development of small molecule therapeutics. Recent trends in drug discovery emphasize the importance of heterocyclic compounds, and the oxan-4-yl group provides a versatile scaffold. The sulfonamide group is known for its ability to enhance bioavailability and binding affinity, making this compound particularly relevant in the design of enzyme inhibitors and receptor modulators.

From a chemical perspective, 1039037-73-4 exhibits moderate solubility in polar organic solvents, which facilitates its use in organic synthesis. Its stability under standard laboratory conditions makes it a reliable intermediate for multi-step reactions. Researchers often explore its reactivity in nucleophilic substitution and cross-coupling reactions, which are critical for constructing complex molecular architectures.

The applications of (oxan-4-yl)methanesulfonamide extend beyond pharmaceuticals. In material science, it has been investigated as a precursor for functional polymers and coordination complexes. The sulfonamide moiety can act as a ligand, enabling the formation of metal-organic frameworks (MOFs) with potential uses in catalysis and gas storage. This versatility aligns with the growing demand for multifunctional materials in sustainable technologies.

Market trends indicate a rising interest in specialty sulfonamides, driven by advancements in precision medicine and green chemistry. Companies specializing in fine chemicals are increasingly listing 1039037-73-4 in their catalogs, catering to academic and industrial researchers. The compound’s patent landscape also reflects its potential, with several filings related to kinase inhibitors and anti-inflammatory agents.

For those sourcing (oxan-4-yl)methanesulfonamide, quality control is paramount. Reputable suppliers provide analytical certificates (e.g., HPLC, NMR) to ensure purity and consistency. Storage recommendations typically include anhydrous conditions and protection from light to maintain stability. These precautions are essential for achieving reproducible results in sensitive applications like high-throughput screening.

Environmental and safety considerations for 1039037-73-4 follow standard laboratory protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) such as gloves and goggles is advised during handling. Disposal should comply with local guidelines for organic waste, emphasizing the compound’s alignment with responsible research practices.

In summary, (oxan-4-yl)methanesulfonamide (CAS No. 1039037-73-4) represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and advanced materials positions it at the intersection of multiple cutting-edge fields. As research continues to uncover new applications, this compound is poised to play an increasingly prominent role in solving 21st-century scientific challenges.

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